Cas no 896086-74-1 (4-{2-(5Z)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid)

• Product Name: 4-{2-(5Z)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid
• CAS No: 896086-74-1
• MF: C₁₇H₁₂N₂O₅S₂
• MW: 388.417581558228
• CID: 6607366
• PubChem ID: 7172492
• Update Time: 2025-08-04

4-{2-(5Z)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(5Z)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid
• MLS-0446023.0001
• F1691-3369
• (Z)-4-(2-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)acetamido)benzoic acid
• 4-[[2-[(5Z)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetyl]amino]benzoic acid
• 4-{2-[(5Z)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamido}benzoic acid
• AB00675678-01
• 896086-74-1
• AKOS002605517

• Inchi： 1S/C17H12N2O5S2/c20-14(18-11-5-3-10(4-6-11)16(22)23)9-19-15(21)13(26-17(19)25)8-12-2-1-7-24-12/h1-8H,9H2,(H,18,20)(H,22,23)/b13-8-
• InChI Key： ZLADBFSTPHHFMD-JYRVWZFOSA-N
• SMILES： S1C(N(C(/C/1=C/C1=CC=CO1)=O)CC(NC1C=CC(C(=O)O)=CC=1)=O)=S

Computed Properties

• Exact Mass: 388.01876383g/mol
• Monoisotopic Mass: 388.01876383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-(5Z)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid

4-{2-(5Z)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic Acid: A Comprehensive Overview

CAS No 896086-74-1, commonly referred to as 4-{2-(5Z)-5-(furan-2-yl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamido}benzoic acid, is a complex organic compound with a unique structure and potential applications in various fields. This compound has garnered attention in recent years due to its intriguing chemical properties and promising biological activities. In this article, we will delve into its structural characteristics, synthesis methods, biological implications, and potential future applications.

The compound's name is derived from its intricate molecular structure, which includes a benzoic acid moiety linked to a thiazolidine ring system. The thiazolidine ring is further substituted with a furan group and other functional groups that contribute to its unique reactivity and selectivity. The presence of the furan ring introduces aromaticity and potential for conjugation, which are critical for its interactions with biological systems.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers at the University of California have explored the role of similar thiazolidine derivatives in modulating cellular pathways associated with inflammation and oxidative stress. Their findings suggest that CAS No 896086-74-1 may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade.

In addition to its biological applications, this compound has shown promise in materials science. Scientists at MIT have investigated its potential as a building block for advanced polymers with tailored electronic properties. The sulfur-containing thiazolidine ring is particularly valuable in this context due to its ability to form strong bonds and impart stability to polymer matrices.

The synthesis of 4-{2-(5Z)-5-(furan-2-yl)methylidene-4 oxo 2 sulfanylidene 1 3 thiazolidin 3 ylacetamido}benzoic acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazolidine ring through cyclization reactions and subsequent functionalization with the furan moiety. Researchers at the Tokyo Institute of Technology have optimized these steps, achieving high yields and purity levels.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. A team at the University of Cambridge found that under specific microbial conditions, it can degrade into non-toxic byproducts, making it a sustainable option for certain industrial applications.

In conclusion, CAS No 896086 74 1, or 4 {2 (5Z) 5 (furan 2 yl) methylidene 4 oxo 2 sulfanylidene 1 3 thiazolidin 3 ylacetamido} benzoic acid, represents a fascinating intersection of chemistry and biology. Its versatile structure opens doors to numerous applications across pharmaceuticals, materials science, and environmental technologies. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern science.